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Compound Name: cis-5-Dodecenoic acid

Cat. No.: B1201490

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-5-Dodecenoic acid is a monounsaturated fatty acid with the chemical formula C12H220x.
[1][2][3] Structurally, it is characterized by a 12-carbon chain with a cis-configured double bond
between the fifth and sixth carbon atoms and a carboxylic acid group at one end.[1] This
medium-chain fatty acid is of interest to researchers for its biological activities, including its role
as an inhibitor of cyclooxygenase (COX) enzymes and its involvement in fatty acid metabolism.
[4][5][6] This technical guide provides a comprehensive overview of the chemical structure,
properties, and relevant experimental protocols for cis-5-Dodecenoic acid.

Chemical Structure and Properties

cis-5-Dodecenoic acid, also known as (5Z)-dodec-5-enoic acid, is an organic compound with
a molecular weight of approximately 198.30 g/mol .[2][3][7] The presence of the cis double
bond introduces a kink in the aliphatic tail, influencing its physical and chemical properties.

Chemical Identifiers
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Identifier Value

CAS Number 2430-94-6

Molecular Formula C12H2202

Molecular Weight 198.30 g/mol

inChi INChl=1S/C12H2202/c1-2-3-4-5-6-7-8-9-10-11-
12(13)14/h7-8H,2-6,9-11H2,1H3,(H,13,14)/b8-7-

SMILES CCCcCcCcCc=Cccccee(=0)o

hvsicochemical [

Property Value Source

Purity £08% - 99% Cay.man Chemical, Sigma-
Aldrich

Melting Point 9.63°C (estimate) LookChem

Boiling Point 135 °C at 0.4 mm Hg ChemicalBook

Density 0.906 g/mL at 25 °C ChemicalBook

Refractive Index n20/D 1.454 ChemicalBook

Solubility in DMSO 50 mg/mL (252.14 mM) TargetMol

Biological Activity

cis-5-Dodecenoic acid exhibits inhibitory activity against both COX-1 and COX-2 enzymes,

which are key to the synthesis of prostaglandins, important mediators of inflammation.[4][5][6]
At a concentration of 100 pyg/mL, it has been shown to inhibit COX-1 and COX-2 by 35% and
32%, respectively.[4][6] This fatty acid is also involved in the (3-oxidation metabolic pathway,

where its metabolic rate is notably lower than that of saturated fatty acids.[4][6]

Experimental Protocols

Preparation of Stock Solutions
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For In Vitro Assays:
o Materials: cis-5-Dodecenoic acid, Dimethyl sulfoxide (DMSO)
e Protocol:

o Weigh the desired amount of cis-5-Dodecenoic acid.

o Add DMSO to the desired concentration (e.g., for a 10 mM stock solution, add 0.5043 mL
of DMSO to 1 mg of the compound).

o If necessary, use sonication to ensure complete dissolution.[1]
For In Vivo Formulations:
e Materials: cis-5-Dodecenoic acid, DMSO, PEG300, Tween 80, Saline
e Protocol (for a 2 mg/mL solution):[1]

Prepare a stock solution of cis-5-Dodecenoic acid in DMSO.

[e]

In a separate tube, prepare the vehicle by mixing the solvents in the following volumetric
ratio: 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.

o

Add the appropriate volume of the cis-5-Dodecenoic acid stock solution to the vehicle to

o

achieve the final concentration of 2 mg/mL.

Vortex the solution thoroughly. Sonication is recommended to ensure a clear solution.[1]

o

Cyclooxygenase (COX) Inhibition Assay (General
Protocol)

This protocol provides a general workflow for assessing the COX inhibitory activity of cis-5-

Dodecenoic acid.
o Materials:

o Purified COX-1 and COX-2 enzymes
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[e]

Arachidonic acid (substrate)

cis-5-Dodecenoic acid

o

[¢]

Assay buffer (e.g., Tris-HCI buffer)

[¢]

Detection reagent for prostaglandin E2 (PGEZ2) (e.g., EIA kit)

e Protocol:
o Prepare solutions of cis-5-Dodecenoic acid at various concentrations.
o In a microplate, add the COX enzyme (either COX-1 or COX-2) to the assay buffer.

o Add the cis-5-Dodecenoic acid solutions to the wells containing the enzyme and
incubate for a specified time (e.g., 15 minutes at room temperature) to allow for binding.

o Initiate the enzymatic reaction by adding arachidonic acid.
o Incubate for a specific period (e.g., 10 minutes at 37°C).
o Stop the reaction by adding a stopping reagent (e.g., a solution of HCI).

o Quantify the amount of PGE2 produced using a suitable detection method, such as an
enzyme immunoassay (EIA).

o Calculate the percentage of inhibition by comparing the PGEZ2 levels in the presence of
cis-5-Dodecenoic acid to the control (vehicle-treated) samples.

Visualizations
Chemical Structure of cis-5-Dodecenoic Acid

Caption: Chemical structure of cis-5-Dodecenoic acid.

Workflow for Evaluating COX Inhibition

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/product/b1201490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

cis-5-Dodecenoic Acid
Solutions

Assay Analysis

COX-1/COX-2 Incubate Enzyme ~ Add Substrate ~

Enzyme with Compound to Initiate Reaction =) Stop Reaction Quantify Prostaglandin p-| Calculate

(PGE2) Production "1 % Inhibition

Arachidonic Acid

Click to download full resolution via product page

Caption: Experimental workflow for COX inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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